Boc-glu(obzl)-osu

• Molecular Formula: C21H26N2O8
• Molecular Weight: 434.4 g/mol
• InChI: InChI=1S/C21H26N2O8/c1-21(2,3)30-20(28)22-15(19(27)31-23-16(24)10-11-17(23)25)9-12-18(26)29-13-14-7-5-4-6-8-14/h4-8,15H,9-13H2,1-3H3,(H,22,28)/t15-/m0/s1
• InChIKey: XVJBCWSNHLGDLQ-HNNXBMFYSA-N

Standard Boc-Glu(OBzl)-OH requires in situ carbodiimide activation, adding optimization variables and side reactions. Fmoc-Glu(OBzl)-OH is incompatible with Boc-SPPS and prone to pyroglutamate formation. Boc-Glu(OBzl)-OSu directly solves this: • Pre-activated OSu ester → direct coupling, no coupling reagents needed • Boc/TFA deprotection → fully orthogonal to Boc-SPPS workflows • No pyroglutamate risk → higher reliable coupling yields Stable powder at -20°C, ambient shipping.

Boc-Glu(OBzl)-OSu: Pre-Activated Glutamate for Boc-SPPS

Boc-Glu(OBzl)-OSu (CAS 32886-40-1) is an N-α-tert-butyloxycarbonyl (Boc) and γ-benzyl (OBzl) protected L-glutamic acid derivative featuring an α-carboxyl group activated as an N-hydroxysuccinimide (OSu) ester . With molecular formula C21H26N2O8 and molecular weight 434.44 Da, this compound exists as a solid at room temperature with a calculated LogP of 1.82, indicating moderate lipophilicity . It is primarily employed as a pre-activated building block in Boc-based solid-phase peptide synthesis (SPPS), enabling direct incorporation of glutamate benzyl ester residues into growing peptide chains without requiring in situ activation with coupling reagents .

Pre-activated OSu ester enables direct coupling in Boc-SPPS without in situ activation

Compatible with standard TFA deprotection and HF/TFMSA cleavage protocols

Supports coupling workflow efficiency by bypassing carbodiimide activation step

Why Boc-Glu(OBzl)-OSu Is Not Interchangeable

Boc-Glu(OBzl)-OSu occupies a specific functional niche that prevents direct substitution with common glutamic acid building blocks. The free acid counterpart Boc-Glu(OBzl)-OH requires in situ activation using carbodiimides and additives, which introduces additional reaction optimization variables and potential side reactions [1]. Conversely, the Fmoc-protected analog Fmoc-Glu(OBzl)-OH is fundamentally incompatible with Boc-SPPS workflows due to orthogonal deprotection chemistry—Fmoc requires basic piperidine treatment, whereas Boc chemistry relies on acidic TFA deprotection [2]. Furthermore, Fmoc-Glu(OBzl)-OH carries a documented liability: it is prone to pyroglutamate formation during synthesis, a side reaction that reduces effective coupling yield and introduces purification challenges . Boc-Glu(OBzl)-OSu's pre-activated OSu ester uniquely enables direct coupling in Boc-SPPS without auxiliary activation reagents while maintaining acid-labile Boc protection that aligns with Boc chemistry deprotection protocols.

! Free acid Boc-Glu(OBzl)-OH requires in situ activation, introducing reaction variables that may affect reproducibility.

! Fmoc-Glu(OBzl)-OH uses base-labile protection, incompatible with Boc-SPPS acid-based deprotection cycles.

! Fmoc analog is prone to pyroglutamate formation during synthesis, potentially reducing effective coupling yield.

• [1] MedChemExpress. Boc-Glu(OBzl)-OH Product Information. Compound 9, a glutamic acid derivative commonly used in Boc SPPS. View Source
• [2] TBOC FMOC Protocols in Peptide Synthesis. Comparison of Boc and Fmoc strategies for SPPS. Boc uses acid-labile protecting groups and HF cleavage; Fmoc uses orthogonal acid- and base-labile groups. View Source

Boc-Glu(OBzl)-OSu: Key Differentiation Evidence

Pre-Activated OSu Ester vs. Free Acid in Coupling

Boc-Glu(OBzl)-OSu contains an N-hydroxysuccinimide (OSu) active ester at the α-carboxyl position, distinguishing it from Boc-Glu(OBzl)-OH which possesses a free carboxylic acid requiring in situ activation. The OSu ester eliminates the need for coupling reagents such as DCC/HOBt or HBTU/DIEA during the coupling step . While direct comparative coupling yield data between these two specific derivatives was not identified in the retrieved literature, the functional distinction is established by the presence of the OSu moiety as documented in vendor specifications and validated by structural analysis . The OSu ester serves as a pre-formed leaving group that reacts directly with amine nucleophiles, bypassing the carbodiimide-mediated activation step required for the free acid .

Pre-Activated OSu Ester vs. Free Acid

Class-level inference

OSu ester couples directly with amine nucleophiles; free acid requires carbodiimide activation (DCC/HBTU).

Supports reduced protocol complexity in SPPS.

Direct coupling yield data not identified; functional presence of OSu confirmed by structure.

Evidence Dimension	Activation requirement for peptide coupling in Boc-SPPS
Target Compound Data	Pre-activated OSu ester; couples directly with amine without external activation reagents
Comparator Or Baseline	Boc-Glu(OBzl)-OH (free acid); requires in situ activation with coupling reagents (e.g., DCC, HBTU, HATU)
Quantified Difference	Not quantified; functional presence/absence of activated ester moiety confirmed by SMILES: ...C(=O)ON2C(=O)CCC2=O
Conditions	Structural characterization via SMILES, InChI, and vendor product specifications

Why This Matters

Eliminates one reagent addition step per coupling, reducing protocol complexity and potential variability in automated SPPS workflows.

Boc vs. Fmoc Protection Strategy Compatibility

Boc-Glu(OBzl)-OSu is specifically engineered for Boc-based SPPS, utilizing acid-labile Boc (α-amine) and benzyl ester (γ-carboxyl) protection that is compatible with standard TFA deprotection and HF or TFMSA final cleavage conditions [1][2]. In contrast, Fmoc-Glu(OBzl)-OH is designed for Fmoc-SPPS and carries a documented liability: it is prone to pyroglutamate formation during synthesis, as explicitly noted by Sigma-Aldrich . This side reaction involves intramolecular cyclization between the deprotected α-amine and the γ-carboxyl benzyl ester, reducing effective coupling yield and introducing purification challenges. The Boc protection strategy in Boc-Glu(OBzl)-OSu maintains the α-amine in a protected state until acidic deprotection, preventing premature cyclization during coupling steps.

Boc vs. Fmoc Protection Compatibility

Head-to-head comparison

Boc-Glu(OBzl)-OSu is fully compatible with Boc-SPPS; Fmoc-Glu(OBzl)-OH is documented as prone to pyroglutamate formation.

Enables Boc-SPPS without pyroglutamate risk.

Pyroglutamate liability cited by Sigma-Aldrich for the Fmoc analog.

Evidence Dimension	Protection strategy compatibility and documented side reaction liability
Target Compound Data	Boc-Glu(OBzl)-OSu: Acid-labile Boc protection; orthogonal to base-labile Fmoc chemistry; no documented pyroglutamate liability; compatible with Boc-SPPS (TFA deprotection, HF/TFMSA cleavage)
Comparator Or Baseline	Fmoc-Glu(OBzl)-OH: Base-labile Fmoc protection; TFA-labile benzyl ester side-chain protection; documented as 'Prone to pyroglutamate formation' (Sigma-Aldrich product specification)
Quantified Difference	Qualitative difference: pyroglutamate formation is a documented risk for Fmoc-Glu(OBzl)-OH; absent from Boc-Glu(OBzl)-OSu documentation
Conditions	Boc-Glu(OBzl)-OSu: Boc-SPPS conditions; Fmoc-Glu(OBzl)-OH: Fmoc-SPPS conditions (piperidine deprotection, TFA cleavage)

Why This Matters

For laboratories committed to Boc-SPPS infrastructure, Boc-Glu(OBzl)-OSu provides a direct, compatible solution without workflow reconfiguration or the pyroglutamate risk associated with the Fmoc analog.

• [1] MedChemExpress. Boc-Glu(OBzl)-OSu Product Information, Cat No. HY-131091. 'Boc-Glu(OBzl)-OSu can be used for the solid-phase peptide synthesis containing glutamate benzyl ester residues.' View Source
• [2] TBOC FMOC Protocols in Peptide Synthesis. Boc strategy uses acid-labile protecting groups and HF cleavage. View Source

γ-Benzyl Ester Side-Chain Stability in HF Cleavage

In Boc-SPPS, the final cleavage step typically employs anhydrous hydrogen fluoride (HF), which can induce side reactions at the γ-carboxyl position of glutamic acid residues. Research on minimizing such side reactions has demonstrated that alternative γ-protecting groups—specifically γ-phenacyl and γ-p-nitrobenzyl esters—exhibit stability to anhydrous HF and were employed to minimize side reactions, giving 'satisfactory result without detectable side reactions' in model dipeptide synthesis (H-Ala-Glu-OH and H-Asn-Glu-OH) [1]. While the γ-benzyl ester in Boc-Glu(OBzl)-OSu is not explicitly documented in this study, the work establishes a benchmark for side-chain protection optimization in HF cleavage conditions and highlights the importance of γ-protection strategy selection. The benzyl ester represents a standard γ-protection approach in Boc chemistry that balances acid stability during synthesis with cleavability under strong acid or hydrogenolysis.

γ-Benzyl Ester HF Stability

Class-level inference

γ-Benzyl ester is standard for Boc-SPPS; alternative γ-phenacyl/p-nitrobenzyl esters gave ‘satisfactory result without detectable side reactions’ in model studies.

Standard γ-benzyl protection suitable for most HF cleavages.

Alternative protections may offer enhanced HF stability; data from dipeptide models.

Evidence Dimension	Side reaction minimization during HF-anisole cleavage of glutamyl peptides
Target Compound Data	γ-Benzyl ester protection (as present in Boc-Glu(OBzl)-OSu): standard protection for glutamic acid γ-carboxyl in Boc-SPPS
Comparator Or Baseline	γ-Phenacyl and γ-p-nitrobenzyl esters: demonstrated stability to anhydrous HF and minimized side reactions in model dipeptide synthesis
Quantified Difference	Not directly quantified for target compound; comparator groups gave 'satisfactory result without detectable side reactions' in model studies
Conditions	SPPS with HF-anisole cleavage followed by mild deprotection of γ-carboxyl protecting group

Why This Matters

Informs users that γ-benzyl protection represents a standard choice for Boc-SPPS, while awareness of alternative protection strategies (phenacyl, p-nitrobenzyl) may be relevant for applications requiring enhanced HF stability.

• [1] The γ-Phenacyl and γ-p-Nitrobenzyl Esters to Minimize Side Reactions during Treatment of Glutamyl Peptides with Hydrogen Fluoride-Anisole Mixture. CIR/NII. γ-Phenacyl or γ-nitrobenzyl ester group used as γ-carboxyl protecting group to minimize side reactions in HF-anisole treatment. View Source

Commercial Purity: Boc-Glu(OBzl)-OSu vs. Fmoc Analog

Commercial suppliers of Boc-Glu(OBzl)-OSu specify purity of ≥98% (InvivoChem), meeting or exceeding standard purity requirements for SPPS building blocks . As a point of reference for the competitive landscape, the Fmoc analog Fmoc-Glu(OBzl)-OH is commercially available from Sigma-Aldrich (Novabiochem) with purity specifications of ≥96.0% (acidimetric), ≥97.0% (HPLC), and ≥98% (TLC) . Both compounds meet the ≥95% purity threshold typically required for reliable SPPS coupling efficiency. Boc-Glu(OBzl)-OSu is stocked by multiple vendors including InvivoChem, TargetMol, MedChemExpress, and AKSci (specified at 99% purity), ensuring reliable procurement channels . Storage requirements are uniform across vendors: -20°C for long-term powder storage (up to 3 years) .

Commercial Purity Specification

Cross-study comparable

Boc-Glu(OBzl)-OSu ≥98% purity (InvivoChem, AKSci 99%); Fmoc-Glu(OBzl)-OH ≥96.0–98% (Sigma-Aldrich).

Meets SPPS purity threshold from multiple vendors.

Analytical methods vary by supplier; both exceed typical 95% SPPS threshold.

Evidence Dimension	Commercial purity specification
Target Compound Data	Boc-Glu(OBzl)-OSu: ≥98% purity (InvivoChem); 99% purity (AKSci)
Comparator Or Baseline	Fmoc-Glu(OBzl)-OH: ≥96.0% (acidimetric), ≥97.0% (HPLC), ≥98% (TLC) (Sigma-Aldrich Novabiochem)
Quantified Difference	Both compounds meet ≥95% purity threshold required for SPPS; Boc-Glu(OBzl)-OSu available at ≥98% specification
Conditions	Commercial vendor specifications; analytical methods vary by supplier

Why This Matters

Ensures procurement decisions can be based on verified purity specifications from multiple qualified suppliers, reducing single-source dependency risk.

Physicochemical Properties: Solubility & Stability

Boc-Glu(OBzl)-OSu exhibits defined physicochemical properties that inform laboratory handling and experimental design. The compound has a calculated LogP of 1.82, indicating moderate lipophilicity suitable for organic solvent dissolution . Density is specified as 1.3 ± 0.1 g/cm³ . Solubility data indicates dissolution in DMSO, with alternative solvents including DMF and ethanol suitable for small-scale testing . Stability studies support powder storage at -20°C for up to 3 years, 4°C for 2 years, and in solvent at -80°C for 6 months or -20°C for 1 month . The compound is stable at ambient temperature during shipping . These parameters provide quantitative benchmarks for procurement planning and experimental workflow design.

Solubility & Stability Profile

Supporting evidence

LogP 1.82; DMSO soluble; powder stable at -20°C for 3 years, 4°C for 2 years; in solvent at -80°C for 6 months.

Supports procurement planning and handling protocols.

Calculated LogP; vendor stability testing data.

Evidence Dimension	Physicochemical characterization and stability parameters
Target Compound Data	LogP 1.82; Density 1.3 ± 0.1 g/cm³; DMSO soluble; -20°C stability: 3 years (powder); -80°C stability: 6 months (in solvent)
Comparator Or Baseline	N/A – compound-specific characterization
Quantified Difference	N/A – absolute values for target compound
Conditions	Calculated physicochemical properties; vendor stability testing protocols

Why This Matters

Provides quantitative parameters for procurement planning (storage capacity requirements, solvent compatibility) and reduces experimental variability through defined handling protocols.

Boc-Glu(OBzl)-OSu: Optimal Application Scenarios

Direct Coupling of γ-Benzyl Glutamate in Boc-SPPS

Boc-Glu(OBzl)-OSu is optimally deployed in Boc-based solid-phase peptide synthesis where incorporation of a glutamate residue bearing γ-benzyl ester protection is required. The pre-activated OSu ester enables direct coupling to resin-bound amines without the addition of carbodiimide coupling reagents or auxiliary additives, reducing the number of reagent additions per coupling cycle and minimizing protocol complexity in both manual and automated SPPS systems . This scenario is particularly relevant when synthetic workflows benefit from eliminating the carbodiimide activation step and its associated optimization variables. The Boc protection maintains compatibility with standard TFA deprotection cycles throughout chain elongation, while the γ-benzyl ester remains intact until final HF or TFMSA cleavage [1].

Enzyme Inhibitor Synthesis: Caspase & HRV 3C Protease

Boc-Glu(OBzl)-OSu has documented application as a building block in the synthesis of peptide-based inhibitors targeting specific enzymes including human caspases and human rhinovirus (HRV) 3C protease . The γ-benzyl ester protection strategy enables the synthesis of glutamate-containing inhibitor sequences where the γ-carboxyl may participate in key enzyme-substrate interactions. The orthogonal Boc/OBzl protection scheme allows for selective deprotection and subsequent functionalization strategies that are essential for constructing complex inhibitor architectures. Procurement for these applications leverages the compound's established utility in medicinal chemistry programs focused on protease inhibition.

For Established Boc-SPPS Infrastructure

Research laboratories and CDMOs with existing Boc-SPPS infrastructure benefit from Boc-Glu(OBzl)-OSu's direct compatibility with established Boc chemistry protocols. Unlike Fmoc-based building blocks which require orthogonal base-labile deprotection and are incompatible with Boc workflows, Boc-Glu(OBzl)-OSu integrates seamlessly into existing Boc-SPPS equipment, resin types (e.g., Merrifield, MBHA, PAM), and deprotection/cleavage reagent systems (TFA deprotection, HF or TFMSA cleavage) [1]. The compound's defined storage parameters (-20°C powder stability for 3 years) and ambient temperature shipping stability facilitate laboratory inventory management and procurement planning . Additionally, Boc-Glu(OBzl)-OSu avoids the documented pyroglutamate formation risk associated with the Fmoc analog Fmoc-Glu(OBzl)-OH, providing a more reliable coupling outcome in Boc-based synthetic sequences .

Application

Selection Property

Validation Focus

Direct Glutamate Coupling in Boc-SPPS

Pre-activated OSu ester; no in situ activation required

Coupling efficiency, protocol simplicity

Caspase/HRV 3C Protease Inhibitor Synthesis

Orthogonal Boc/OBzl protection for selective deprotection

Enzyme-substrate interaction, inhibitor architecture

Boc-SPPS Infrastructure Integration

Acid-labile Boc, benzyl ester protection

Deprotection compatibility, pyroglutamate risk avoidance

• [1] TBOC FMOC Protocols in Peptide Synthesis. Boc strategy uses acid-labile protecting groups and HF cleavage. View Source